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Compound of Interest

Compound Name: 1,4-Butanediol-d10

CAS No.: 71760-76-4

Cat. No.: B1271918

. J

Isotopic Purity | Metabolic Toxicology | Advanced Handling

Chemical Identity & Isotopic Architecture

1,4-Butanediol-d10 is the fully deuterated isotopologue of 1,4-butanediol (1,4-BDO).[1] Unlike
partial labels (e.g., d4 or d8), the d10 variant has replaced all proteo-hydrogens—both carbon-
bound and hydroxyl-bound—uwith deuterium.
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Parameter Technical Specification

Chemical Name _ _ _
octadeuterio-1,4-dideuteriooxybutane)

71760-76-4 (Note: 38274-25-8 refers to the d4

CAS Number )
isotopologue)
Formula C4D1002
] 100.18 g/mol (approx. 11% mass shift vs.
Molecular Weight
proteo-form 90.12 g/mol )
Appearance Viscous, colorless liquid (Hygroscopic)
) ) 16-19 °C (Can solidify in cool labs; requires
Melting Point ,
gentle warming)
Boiling Point ~230 °C
Isotopic Purity Typically =98 atom % D

Critical Isotope Effect

The hydroxyl deuteriums (-OD) are labile. Upon exposure to atmospheric moisture (

), a rapid H/D exchange occurs, degrading isotopic purity and introducing a water signal (
) in NMR spectra.

e Mechanism:

e Impact: In quantitative NMR (QNMR), this exchange alters integration values for
exchangeable protons.

GHS Hazard Identification & Toxicology

While often viewed merely as a solvent, 1,4-BDO-d10 is a metabolic prodrug. Its toxicity profile
mimics that of Gamma-Hydroxybutyrate (GHB), a potent CNS depressant.

GHS Classification[13]
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» Signal Word:WARNING
o Acute Toxicity (Oral): Category 4 (H302)

e STOT - Single Exposure: Category 3 (H336 - Drowsiness/Dizziness)

The Metabolic Activation Pathway

Researchers must understand that 1,4-BDO-d10 is biologically inert until metabolized. It is
rapidly converted into GHB-d10 by alcohol dehydrogenase (ADH). This "lethal synthesis"
means that ingestion results in delayed but severe respiratory depression.

Alcohol Dehydrogenase A
1,4-Butanediol-d10 (Rate Limiting) m | Gamma-Hydroxybutyraldehyde-d10
(Inactive Precursor) = (Transient Intermediate)

Aldehyde Dehydrogenase Gamma-Hydroxybutyrate-d10

(Active CNS Depressant)

.. Metabolic Clearance Succinic Acid-d
(TCA Cycle Entry)

Click to download full resolution via product page

Figure 1: The metabolic activation of 1,4-Butanediol-d10 into the psychoactive GHB-d10.[2]
Ingestion leads to CNS depression indistinguishable from GHB overdose.

Regulatory Compliance (Dual-Use Precursor)

Because 1,4-BDO is a precursor to GHB (a Schedule | substance in the US), the deuterated
analog falls under complex legal scrutiny depending on jurisdiction.

o United States: While not always explicitly scheduled, it can be treated as a Controlled
Substance Analogue under the Federal Analogue Act if intended for human consumption.[3]

o California: Regulated as a precursor; specific record-keeping may be required.
o EU/Global: Often monitored as a "Drug Precursor" (Category 2 or 3 depending on region).

o Compliance Action: Maintain strict inventory logs. Do not sell or distribute for non-research
purposes.
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Advanced Handling Protocol: The "Viscous-Dry"
Method

1,4-Butanediol-d10 presents a unique handling challenge: it is viscous (making syringe
transfer difficult) and hygroscopic (destroying enrichment).

Protocol: Inert Transfer of Viscous Deuterated Solvents

Objective: Transfer an aliquot for NMR/MS without introducing water or freezing the sample.
Prerequisites:

e Schlenk line or Glove box (Nitrogen/Argon).

e Wide-bore needles (16G or 18G) or glass volumetric pipettes.

e Heat gun or warm water bath (30°C).

Step-by-Step Workflow:

e Thermal Conditioning:

o Why: 1,4-BDO-d10 freezes near 20°C. High viscosity at room temperature leads to bubble
formation and poor volume accuracy.

o Action: Warm the sealed ampoule/bottle to ~30-35°C in a dry bath. Ensure the liquid flows
freely.

e The Inert Blanket (Open-Air Modification):

o If a glove box is unavailable, use the "Inert Cone" method.

o Place the receiving vial/NMR tube under a constant, gentle stream of dry Nitrogen.
e Aspiration & Transfer:

o Technique: Use a positive displacement pipette or a gas-tight syringe with a wide-bore
needle.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1271918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Caution: Standard air-displacement pipettes are inaccurate for viscous liquids like BDO.

o Execution: Draw liquid slowly to prevent cavitation (vacuum bubbles). Dispense against
the wall of the receiving vessel to minimize splashing.

e Resealing:

o Critical: If using a multi-use bottle, purge the headspace with Argon (heavier than air)
before recapping. Parafilm is insufficient for long-term storage; use electrical tape over the
cap or store in a secondary desiccator.

1. Thermal Conditioning
(Warm to 30°C to reduce viscosity)

/

2. Inert Gas Purge
(Flush headspace with N2/Ar)

/

3. Positive Displacement Transfer
(Avoid air-displacement pipettes)

Risk Control

4. Immediate Reseal Avoid Moisture: Avoid Cold:
(Argon overlay + Desiccator storage) Causes H/D Exchange Causes Solidification

Click to download full resolution via product page

Figure 2: The "Viscous-Dry" workflow ensures isotopic integrity by managing viscosity and
moisture simultaneously.

Emergency Response & First Aid
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Primary Hazard: Respiratory depression via CNS sedation.
 Inhalation: Move to fresh air. If breathing is shallow, prepare for potential intubation support.

o Skin Contact: Wash with soap and water.[4][5] 1,4-BDO absorbs through skin less rapidly
than ingestion, but decontamination is vital.

 Ingestion (Critical):
o Do NOT induce vomiting. Risk of aspiration is high due to rapid onset of sedation.

o Antidote: There is no specific antidote (Naloxone is ineffective). Treatment is supportive
(airway management).

o Note to Physician: Monitor for "GHB withdrawal" syndrome if the patient is a chronic user.
Waste Disposal
e Segregation: Do not mix with acidic waste (risk of polymerization or cyclic ether formation).
e Labeling: clearly label as "Deuterated Solvent - 1,4-Butanediol”.
e Method: Incineration in a licensed chemical waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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